Cas no 857275-83-3 (2-(2-hydroxy-4-methylphenyl)acetonitrile)

• Product Name: 2-(2-hydroxy-4-methylphenyl)acetonitrile
• CAS No: 857275-83-3
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 6336214
• PubChem ID: 68502847
• Update Time: 2025-10-29

2-(2-hydroxy-4-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-4-methylphenyl)acetonitrile
• Benzeneacetonitrile, 2-hydroxy-4-methyl-

• Inchi： 1S/C9H9NO/c1-7-2-3-8(4-5-10)9(11)6-7/h2-3,6,11H,4H2,1H3
• InChI Key： YMLBTLTWEVOHHR-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=C(C)C=C1O

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 300.5±27.0 °C(Predicted)
• pka: 9.44±0.35(Predicted)

Additional information on 2-(2-hydroxy-4-methylphenyl)acetonitrile

2-(2-Hydroxy-4-Methylphenyl)Acetonitrile: A Comprehensive Overview

The compound with CAS No. 857275-83-3, commonly referred to as 2-(2-hydroxy-4-methylphenyl)acetonitrile, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a hydroxyl group (-OH) and a nitrile group (-CN) attached to a substituted benzene ring. The presence of these functional groups imparts versatile chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-(2-hydroxy-4-methylphenyl)acetonitrile in drug discovery. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against chronic inflammatory diseases, such as arthritis. The hydroxyl group plays a crucial role in hydrogen bonding, which enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

In addition to its pharmacological potential, 2-(2-hydroxy-4-methylphenyl)acetonitrile has also found applications in the synthesis of advanced materials. Its nitrile group enables it to participate in various polymerization reactions, leading to the development of high-performance polymers with applications in electronics and aerospace industries. A 2023 research article in *Polymer Chemistry* reported that polymers derived from this compound exhibit exceptional thermal stability and mechanical strength, making them suitable for use in extreme environmental conditions.

The synthesis of 2-(2-hydroxy-4-methylphenyl)acetonitrile involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has enabled researchers to achieve higher efficiency in its production. These improvements have not only reduced production costs but also enhanced the scalability of the synthesis process, making it more viable for industrial applications.

Another area where 2-(2-hydroxy-4-methylphenyl)acetonitrile has shown promise is in the field of green chemistry. Its ability to participate in eco-friendly reaction pathways has led to its use in sustainable chemical processes. A 2023 study published in *Green Chemistry* highlighted its role as a building block for synthesizing biodegradable plastics, which are increasingly sought after due to global concerns over plastic pollution.

In conclusion, 2-(2-hydroxy-4-methylphenyl)acetonitrile (CAS No. 857275-83-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in addressing some of the most pressing challenges in modern science.